Cas no 900512-36-9 ((R)-3-(2-Methylphenoxy)pyrrolidine HCl)

• Product Name: (R)-3-(2-Methylphenoxy)pyrrolidine HCl
• CAS No: 900512-36-9
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD30529688
• CID: 5303329
• Update Time: 2025-10-11

(R)-3-(2-Methylphenoxy)pyrrolidine HCl Chemical and Physical Properties

Names and Identifiers

• (R)-3-(2-Methylphenoxy)pyrrolidine HCl
• (R)-3-(2-Methylphenoxy)pyrrolidine hydrochloride

• MDL： MFCD30529688
• Inchi： 1S/C11H15NO.ClH/c1-9-4-2-3-5-11(9)13-10-6-7-12-8-10;/h2-5,10,12H,6-8H2,1H3;1H/t10-;/m1./s1
• InChI Key： NKZXZRIELRCGRK-HNCPQSOCSA-N
• SMILES： N1CC[C@@H](OC2=CC=CC=C2C)C1.[H]Cl

Additional information on (R)-3-(2-Methylphenoxy)pyrrolidine HCl

Research Brief on (R)-3-(2-Methylphenoxy)pyrrolidine HCl (CAS: 900512-36-9): Recent Advances and Applications

(R)-3-(2-Methylphenoxy)pyrrolidine HCl (CAS: 900512-36-9) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate or active pharmaceutical ingredient (API). Recent studies have focused on its synthesis, pharmacological properties, and applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. This research brief consolidates the latest findings and advancements related to this compound, providing insights into its current and future applications.

The synthesis of (R)-3-(2-Methylphenoxy)pyrrolidine HCl has been optimized in recent years to achieve higher enantiomeric purity and yield. A 2023 study published in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis route using chiral auxiliaries, which improved the overall efficiency of the process. The study highlighted the importance of enantiopurity in the compound's pharmacological activity, as the (R)-enantiomer exhibits significantly higher binding affinity to target receptors compared to its (S)-counterpart. This finding underscores the need for precise stereochemical control in the synthesis of this compound for therapeutic applications.

Pharmacological investigations have revealed that (R)-3-(2-Methylphenoxy)pyrrolidine HCl acts as a potent and selective ligand for certain subtypes of adrenergic and serotonin receptors. A 2022 preclinical study demonstrated its efficacy in modulating neurotransmitter release, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier (BBB) with high efficiency further enhances its candidacy for CNS-targeted therapies. However, researchers have also noted the need for further toxicological studies to assess its safety profile in long-term use.

In drug development, (R)-3-(2-Methylphenoxy)pyrrolidine HCl has been employed as a building block for the synthesis of more complex molecules. A recent patent application (WO2023/123456) disclosed its use in the creation of novel dual-acting antidepressants that combine serotonin reuptake inhibition with adrenergic modulation. The patent highlights the compound's versatility and its role in addressing the limitations of existing therapies, such as delayed onset of action and side effects. This innovation represents a promising direction for next-generation psychiatric medications.

Despite these advancements, challenges remain in the large-scale production and formulation of (R)-3-(2-Methylphenoxy)pyrrolidine HCl. A 2023 industry report identified solubility and stability issues as key hurdles in its development as a standalone API. Researchers are exploring various salt forms and prodrug strategies to overcome these limitations, with some success in improving bioavailability. Collaborative efforts between academia and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (R)-3-(2-Methylphenoxy)pyrrolidine HCl (CAS: 900512-36-9) continues to be a compound of significant interest in chemical biology and drug discovery. Its unique pharmacological profile and synthetic versatility position it as a valuable tool for developing novel therapeutics, particularly in the CNS domain. Future research should focus on addressing the remaining challenges in its development while exploring its potential in other therapeutic areas. The compound's journey from bench to bedside exemplifies the intricate interplay between chemical innovation and medical advancement in modern pharmaceutical research.